N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(pyridin-2-yl)pyridazine-3-carboxamide

• IUPAC Name: N-benzyl-6-(3,5-dimethylpyrazol-1-yl)-N-pyridin-2-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C22H20N6O/c1-16-14-17(2)28(26-16)21-12-11-19(24-25-21)22(29)27(20-10-6-7-13-23-20)15-18-8-4-3-5-9-18/h3-14H,15H2,1-2H3
• InChI Key: BIJJWXRMDMSFIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=N4)C
• Molecular Formula: C22H20N6O
• Molecular Weight: 384.4 g/mol

Description

N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(pyridin-2-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Versatility in Enaminone Synthesis : N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(pyridin-2-yl)pyridazine-3-carboxamide shows versatility in synthesizing enaminones, leading to the development of various benzofuranyl-pyran-2-ones and pyridazines (Keshk, 2004).

• Role in Heterocyclic Compound Synthesis : This compound plays a significant role in the synthesis of various heterocyclic compounds, including pyrazole and pyridine derivatives, contributing to advancements in heterocyclic chemistry (Fadda et al., 2012).

• Application in Organic Dye Synthesis : Its use in synthesizing novel arylazothiazole disperse dyes for dyeing polyester fibers demonstrates its potential in textile industry applications (Khalifa et al., 2015).

Biological and Pharmaceutical Research

• Potential in Antimicrobial Research : Derivatives of this compound have shown promising results in antimicrobial and antifungal studies, indicating potential applications in the development of new antimicrobial agents (Sharma et al., 2017).

• Antioxidant Properties : Research indicates that N-substituted benzyl/phenyl derivatives of this compound exhibit moderate to significant radical scavenging activities, highlighting its potential as an antioxidant (Ahmad et al., 2012).

• Influence on Serotonin Receptors : Studies have explored the influence of derivatives of this compound on serotonin-3 (5-HT3) receptors, providing insights for potential therapeutic applications in neurology and psychiatry (Harada et al., 1995).

Agricultural Applications

• Plant Growth Stimulant Activity : Novel derivatives of this compound have shown pronounced plant growth stimulant activity, suggesting potential applications in agriculture and horticulture (Yengoyan et al., 2018).